Cas no 2171457-64-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indol-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indol-3-yl}acetic acid
• CAS No: 2171457-64-8
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5791080
• PubChem ID: 165550848
• Update Time: 2025-10-11

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indol-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2,3-dihydro-1H-indol-3-yl}acetic acid
• EN300-1483012
• 2171457-64-8
• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indol-3-yl}acetic acid

• Inchi： 1S/C28H26N2O5/c1-17(27(33)30-15-18(14-26(31)32)19-8-6-7-13-25(19)30)29-28(34)35-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-13,17-18,24H,14-16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： SFLUKUCTRATNPM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(N1C2C=CC=CC=2C(CC(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indol-3-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indol-3-yl}acetic Acid (CAS No. 2171457-64-8)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indol-3-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171457-64-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a convergence of advanced synthetic methodologies and pharmacological innovation, embodying the cutting-edge trends in medicinal chemistry. Its structural complexity and functional diversity make it a subject of intense research interest, particularly in the development of novel therapeutic agents.

The molecular framework of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indol-3-yl}acetic acid is characterized by a combination of aromatic and heterocyclic moieties, which are strategically positioned to modulate biological activity. The presence of a fluorene moiety linked via a methoxycarbonyl group introduces rigidity and lipophilicity, enhancing the compound's potential for membrane interaction and metabolic stability. This feature is particularly relevant in the design of bioavailable drugs that can traverse biological barriers efficiently.

Furthermore, the indole scaffold in this compound is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Indole derivatives have been extensively studied for their roles in modulating neurotransmitter systems, immune responses, and anti-inflammatory pathways. The specific substitution pattern in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indol-3-yl}acetic acid suggests potential interactions with targets such as G-protein coupled receptors (GPCRs), serine/threonine kinases, and other enzymes involved in signal transduction. These interactions are pivotal for developing drugs that can address complex diseases with multifactorial etiologies.

The aminopropanoyl side chain extends from the indole core, providing an additional site for functionalization and interaction with biological targets. This moiety can be modified to enhance binding affinity or to introduce specific pharmacological properties. For instance, the amine group can be further derivatized to form amides or ureas, which are common pharmacophoric elements in drug molecules. Such modifications are often employed to improve solubility, reduce toxicity, or enhance target specificity.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and affinity of compounds like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2,3-dihydro-1H-indol-3-y lacetic acid to biological targets with remarkable accuracy. These computational tools have been instrumental in identifying lead compounds that exhibit high potency and selectivity. In particular, molecular docking studies have revealed that this compound may interact with proteins involved in cancer progression and inflammation, making it a promising candidate for therapeutic intervention.

In the realm of oncology research, indole derivatives have shown considerable promise as anticancer agents due to their ability to modulate key signaling pathways involved in cell proliferation and apoptosis. The structural features of 2-{1-(N-Boc-amino)-propionyl}-indole derivatives, including those related to CAS No. 2171457 64 8, align well with this paradigm. Preclinical studies have suggested that such compounds can inhibit the activity of tyrosine kinases and other enzymes that drive tumor growth. Additionally, their ability to induce apoptosis without significant toxicity makes them attractive candidates for further development.

The methoxycarbonyl group attached to the fluorene moiety not only contributes to the compound's lipophilicity but also serves as a handle for further chemical modifications. This functionality allows for easy conjugation with other bioactive molecules or imaging agents, expanding the potential applications of this compound beyond traditional small-molecule drug development. For instance, it could be used in targeted therapy strategies where the fluorene moiety facilitates delivery to specific tissues or cells while the indole core exerts therapeutic effects.

The synthesis of CAS No 2171457 64 8 exemplifies the sophistication of modern organic synthesis techniques. The construction of its complex framework involves multi-step reactions that require precise control over reaction conditions and reagent selection. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield rates. These innovations are crucial for translating laboratory discoveries into viable drug candidates that can progress through clinical trials.

From a pharmacokinetic perspective, the structural features of this compound suggest potential advantages such as improved oral bioavailability and reduced metabolic clearance. The fluorene group enhances lipophilicity while minimizing hydrophobicity extremes that could lead to poor solubility or rapid degradation. Similarly, the indole core contributes to metabolic stability by resisting enzymatic hydrolysis under physiological conditions. These properties are critical for ensuring that therapeutic doses reach their target sites effectively.

The growing interest in indole derivatives like CAS No 2171457 64 8 reflects broader trends in pharmaceutical research toward natural product-inspired scaffolds that exhibit diverse biological activities. Indole compounds are ubiquitous in nature and have been leveraged by medicinal chemists due to their structural versatility and functional richness. By integrating these natural motifs into synthetic frameworks designed for optimal pharmacological profiles, researchers aim to develop drugs with enhanced efficacy and safety profiles compared to traditional chemotherapeutic agents.

In conclusion, CAS No 2171457 64 8, corresponding to 2-{1-(N-Boc-amino)-propionyl}-indole derivatives, represents an exciting advancement in pharmaceutical chemistry with significant implications for drug discovery across multiple therapeutic areas including oncology, neurology,and inflammation-related disorders.* Its unique structural attributes,* coupled*with*its*potential*to*interact*with*key*biochemical*targets,*make*it*a*valuable*scaffold*for*further*pharmacological*investigation.*As*computational*biochemistry*and*synthetic*organic*chemistry*continue*togrow,*compounds*like*this*may*pioneer*novel*treatment*strategies*todeal*with*critical*human*diseases.*